ethyl 2-(4-hydroxy-1H-pyrazol-1-yl)acetate
Overview
Description
Ethyl 2-(4-hydroxy-1H-pyrazol-1-yl)acetate is a compound with the molecular formula C7H10N2O3 . It is known to be used in wastewater treatment .
Molecular Structure Analysis
The molecular structure of this compound is characterized by its InChI code: 1S/C7H10N2O3/c1-2-12-7(11)5-9-4-6(10)3-8-9/h3-4,10H,2,5H2,1H3 . Further structural verification can be done using elemental microanalysis, FTIR, and 1H NMR techniques .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. The compound has a molecular weight of 170.17 . More research is needed to determine its other physical and chemical properties.Scientific Research Applications
Antimicrobial Activity Ethyl 2-(1H-pyrazol-1-yl)acetate and its derivatives have been synthesized and evaluated for their antimicrobial properties. Notably, certain derivatives demonstrated significant antibacterial activity against common pathogenic bacteria such as Staphylococcus aureus and Escherichia coli, showing promise as potential antibacterial agents. This research opens avenues for the development of new antimicrobial compounds leveraging the structural backbone of ethyl 2-(1H-pyrazol-1-yl)acetate (Asif et al., 2021).
Cancer Research Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, a compound related to ethyl 2-(4-hydroxy-1H-pyrazol-1-yl)acetate, has shown distinct inhibition of cancer cell proliferation in some cancer cell lines. This indicates its potential as a therapeutic agent in cancer treatment, highlighting the importance of structural analogs of ethyl 2-(1H-pyrazol-1-yl)acetate in oncological research (Ju Liu et al., 2018).
Synthesis of Pesticides The synthesis of ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, a derivative of ethyl 2-(1H-pyrazol-1-yl)acetate, is crucial in the production of chlorantraniliprole, a widely used pesticide. This showcases the compound's role in the development of agricultural chemicals, providing a safer and more effective means of pest control (Yeming Ju, 2014).
Chemical Synthesis and Molecular Design Ethyl 2-(1H-pyrazol-1-yl)acetate serves as a versatile intermediate in the synthesis of a wide array of chemical compounds, including novel pyrazole derivatives with potential applications in materials science, pharmaceuticals, and as biological probes. These syntheses demonstrate the adaptability of ethyl 2-(1H-pyrazol-1-yl)acetate in facilitating the design and development of new molecules with specific functions (K. Chkirate et al., 2019).
Antioxidant Properties Research into novel pyrazole derivatives, including those related to ethyl 2-(1H-pyrazol-1-yl)acetate, has revealed significant antioxidant activity. These findings suggest potential applications in developing therapeutic agents aimed at combating oxidative stress-related diseases (S. Naveen et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole-containing compounds, have been found to interact with a broad range of targets .
Mode of Action
It’s worth noting that similar compounds have been found to exhibit a variety of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
Compounds with similar structures have been found to interact with a variety of biochemical pathways .
Pharmacokinetics
The compound’s molecular weight of 17017 suggests that it may have favorable absorption and distribution characteristics.
Result of Action
Similar compounds have been found to exhibit a variety of biological activities, suggesting that ethyl 2-(4-hydroxy-1h-pyrazol-1-yl)acetate may have similar effects .
Action Environment
It’s worth noting that the compound is recommended to be stored in a refrigerated environment , suggesting that temperature may play a role in its stability.
properties
IUPAC Name |
ethyl 2-(4-hydroxypyrazol-1-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3/c1-2-12-7(11)5-9-4-6(10)3-8-9/h3-4,10H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTMDRTKFTFGVPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C=C(C=N1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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